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Compound of Interest

Compound Name: Haloperidol-d4-1

Cat. No.: B3181841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Haloperidol-d4. Adherence to these procedures is essential to ensure personal safety and

regulatory compliance in the laboratory. Haloperidol-d4, a deuterated form of the potent

antipsychotic drug Haloperidol, requires careful handling due to its pharmacological activity and

potential hazards.

Hazard Identification and Classification
Haloperidol-d4 is classified as a hazardous substance. The primary routes of exposure are

inhalation, ingestion, and skin or eye contact.

GHS Hazard Statements:

H301: Toxic if swallowed.[1]

H315: Causes skin irritation.[1]

H317: May cause an allergic skin reaction.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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H361: Suspected of damaging fertility or the unborn child.

Due to its potency, all activities involving Haloperidol-d4 should be conducted within a

designated area to prevent cross-contamination.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to create a barrier between the handler and the

hazardous material. The following table summarizes the required PPE for various activities.

Activity Required PPE

Weighing and Aliquoting

Double Nitrile Gloves (ASTM D6978),

Impermeable Gown, Hair Cover, Shoe Covers,

Safety Goggles with Side Shields, N95

Respirator

Solution Preparation

Double Nitrile Gloves (ASTM D6978),

Impermeable Gown, Hair Cover, Shoe Covers,

Safety Goggles with Side Shields

General Handling Nitrile Gloves, Lab Coat, Safety Glasses

Spill Cleanup

Double Nitrile Gloves (ASTM D6978),

Impermeable Gown, Shoe Covers, Safety

Goggles, Full-face Respirator with P100 filter

Waste Disposal
Double Nitrile Gloves (ASTM D6978), Lab Coat,

Safety Goggles

Note: Always inspect gloves for tears or punctures before and during use. Change gloves

frequently, especially if contamination is suspected.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:
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Conduct all weighing and handling of powdered Haloperidol-d4 within a certified chemical

fume hood or a ventilated balance enclosure to minimize inhalation exposure.

Use dedicated spatulas and weighing papers.

Clean the balance and surrounding surfaces with a suitable solvent (e.g., 70% ethanol) after

each use.

2. Solution Preparation:

Prepare solutions in a chemical fume hood.

Add the solvent to the powdered compound slowly to avoid splashing.

Cap vials and containers securely.

3. Storage:

Store Haloperidol-d4 in a cool, dry, and well-ventilated area, away from incompatible

substances. The recommended storage temperature is -20°C.

Keep containers tightly closed and clearly labeled.

4. Spill Management:

In case of a spill, evacuate the immediate area.

Wear appropriate PPE before attempting to clean the spill.

For small powder spills, gently cover with a damp paper towel to avoid generating dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Collect all contaminated materials into a sealed, labeled hazardous waste container.

Decontaminate the spill area with a suitable cleaning agent.

Disposal Plan
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All waste materials contaminated with Haloperidol-d4 must be treated as hazardous waste.

Waste Segregation and Collection:

Solid Waste: Collect all contaminated solid waste (e.g., gloves, weighing papers, pipette tips)

in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing Haloperidol-d4 in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix with other solvent waste streams.

Disposal Procedure:

Dispose of all Haloperidol-d4 waste through a licensed hazardous material disposal

company.

Ensure compliance with all federal, state, and local regulations for hazardous waste

disposal.

Do not dispose of Haloperidol-d4 down the drain or in regular trash.

Workflow for Safe Handling and Disposal of
Haloperidol-d4
Caption: Workflow for handling and disposal of Haloperidol-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3181841#personal-protective-equipment-for-
handling-haloperidol-d4-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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